Cas no 1565476-31-4 (3,5-Dimethylpiperidine-1-carbonitrile)

3,5-Dimethylpiperidine-1-carbonitrile is a substituted piperidine derivative featuring a cyano group at the 1-position and methyl groups at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its rigid piperidine scaffold and electron-withdrawing nitrile group enhance its utility in cyclization and functionalization reactions. The steric and electronic effects of the methyl substituents contribute to selective reactivity, making it valuable for constructing complex heterocyclic frameworks. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

3,5-Dimethylpiperidine-1-carbonitrile structure

1565476-31-4 structure

Product Name:3,5-Dimethylpiperidine-1-carbonitrile

CAS No:1565476-31-4

MF:C₈H₁₄N₂

MW:138.210161685944

CID:5738665

PubChem ID:104185230

Update Time:2025-10-28

3,5-Dimethylpiperidine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- EN300-1268698
- 1565476-31-4
- 3,5-DIMETHYLPIPERIDINE-1-CARBONITRILE
- 1-Piperidinecarbonitrile, 3,5-dimethyl-
- 3,5-Dimethylpiperidine-1-carbonitrile
- Inchi： 1S/C8H14N2/c1-7-3-8(2)5-10(4-7)6-9/h7-8H,3-5H2,1-2H3
- InChI Key： YKEIKOPKKLMDGP-UHFFFAOYSA-N
- SMILES： N1(C#N)CC(C)CC(C)C1

Computed Properties

Exact Mass: 138.115698455g/mol
Monoisotopic Mass: 138.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 27Å²

Experimental Properties

Density: 0.96±0.1 g/cm3(Predicted)
Boiling Point: 250.6±9.0 °C(Predicted)
pka: -4.23±0.60(Predicted)

3,5-Dimethylpiperidine-1-carbonitrile Pricemore >>

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